Cas no 2402-65-5 (Benzenemethanol,3-nitro-a,a-bis(trifluoromethyl)-)

• Product Name: Benzenemethanol,3-nitro-a,a-bis(trifluoromethyl)-
• CAS No: 2402-65-5
• MF: C₉H₅F₆NO₃
• MW: 289.131323575974
• CID: 286215
• PubChem ID: 279582
• Update Time: 2025-05-23

Benzenemethanol,3-nitro-a,a-bis(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol,3-nitro-a,a-bis(trifluoromethyl)-
• 1,1,1,3,3,3-hexafluoro-2-(3-nitrophenyl)propan-2-ol
• 1-[2,2,2-trifluoro-1-hydroxy-1-(trifluoromethyl)ethyl]-3-nitrobenzene
• AC1L5QJW
• AC1Q4IG1
• AG-K-96440
• AR-1B3726
• CTK4F2782
• KST-1B2081
• NSC130667
• MFCD22123441
• CS-0450039
• NSC-130667
• DTXSID50299442
• SCHEMBL2031338
• 1,1,1,3,3,3-Hexafluoro-2-(3-nitrophenyl)-2-propanol
• SY315541
• Benzenemethanol, 3-nitro-.alpha.,.alpha.-bis(trifluoromethyl)-
• 2402-65-5
• CAA40265

• MDL： MFCD22123441
• Inchi： 1S/C9H5F6NO3/c10-8(11,12)7(17,9(13,14)15)5-2-1-3-6(4-5)16(18)19/h1-4,17H
• InChI Key： RAABHVDDVYONFB-UHFFFAOYSA-N
• SMILES： FC(C(C(F)(F)F)(C1C=CC=C(C=1)[N+](=O)[O-])O)(F)F

Computed Properties

• Exact Mass: 289.01735
• Monoisotopic Mass: 289.017
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 66Ų

Experimental Properties

• Density: 1.59
• Boiling Point: 290.4°C at 760 mmHg
• Flash Point: 129.4°C
• Refractive Index: 1.451
• PSA: 63.37
• LogP: 3.43020

Additional information on Benzenemethanol,3-nitro-a,a-bis(trifluoromethyl)-

Introduction to Benzenemethanol, 3-nitro-a,a-bis(trifluoromethyl)- (CAS No. 2402-65-5)

Benzenemethanol, 3-nitro-a,a-bis(trifluoromethyl)-, identified by its Chemical Abstracts Service (CAS) number 2402-65-5, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules characterized by the presence of multiple fluorine atoms, which confer unique electronic and steric properties. The structural features of this molecule make it a valuable candidate for various applications, particularly in the development of advanced materials and pharmaceutical agents.

The molecular structure of Benzenemethanol, 3-nitro-a,a-bis(trifluoromethyl)- consists of a benzene ring substituted with a nitro group at the 3-position and two trifluoromethyl groups at the alpha positions. This arrangement results in a highly electron-withdrawing effect, which can significantly influence the reactivity and stability of the molecule. The presence of these fluorine atoms also enhances the lipophilicity of the compound, making it more soluble in organic solvents and potentially improving its bioavailability when used in pharmaceutical formulations.

In recent years, there has been a growing interest in fluorinated compounds due to their diverse applications in medicinal chemistry. The electron-withdrawing nature of fluorine atoms can modulate the pharmacokinetic properties of drug candidates, leading to improved efficacy and reduced side effects. For instance, studies have shown that fluorine substitution can enhance metabolic stability by preventing rapid degradation by enzymatic pathways. Additionally, the steric hindrance provided by fluorine atoms can improve binding affinity to biological targets, making fluorinated compounds attractive for drug design.

One of the most compelling aspects of Benzenemethanol, 3-nitro-a,a-bis(trifluoromethyl)- is its potential as a building block for more complex molecules. Its unique structural features allow for further functionalization, enabling chemists to design novel compounds with tailored properties. Researchers have explored its utility in synthesizing intermediates for agrochemicals, where its stability and reactivity make it a valuable component in the development of pesticides and herbicides. Furthermore, its incorporation into polymer matrices has shown promise in creating advanced materials with enhanced thermal and chemical resistance.

The nitro group in the structure of Benzenemethanol, 3-nitro-a,a-bis(trifluoromethyl)- also plays a crucial role in its chemical behavior. Nitro groups are known for their ability to participate in various chemical reactions, including nucleophilic substitution and reduction reactions. These properties make the compound a versatile tool for synthetic chemists, allowing for the introduction of additional functional groups or the modification of existing ones. In pharmaceutical research, nitroaromatic compounds have been investigated for their potential as antitumor agents due to their ability to induce apoptosis in cancer cells.

Recent advancements in computational chemistry have further highlighted the importance of Benzenemethanol, 3-nitro-a,a-bis(trifluoromethyl)- as a key intermediate in drug discovery. Molecular modeling studies have demonstrated that this compound can act as a scaffold for designing small-molecule inhibitors targeting specific enzymes involved in disease pathways. By leveraging computational methods, researchers can predict the binding interactions between this compound and biological targets with high accuracy, facilitating the rapid identification of lead compounds for further optimization.

The synthesis of Benzenemethanol, 3-nitro-a,a-bis(trifluoromethyl)- presents unique challenges due to its complex structure. However, modern synthetic techniques have made it possible to produce this compound with high yield and purity. Methods such as palladium-catalyzed cross-coupling reactions and metal-halogen exchange processes have been employed to introduce the necessary substituents onto the benzene ring. These advances in synthetic methodology have not only improved access to this compound but also paved the way for its use in larger-scale applications.

In conclusion, Benzenemethanol, 3-nitro-a,a-bis(trifluoromethyl)- (CAS No. 2402-65-5) is a multifaceted compound with significant potential in various fields of chemistry and pharmaceutical research. Its unique structural features make it an excellent candidate for drug design, material science, and agrochemical applications. As research continues to uncover new uses for this compound, its importance is likely to grow further, driving innovation across multiple scientific disciplines.